6-amino-1-(2-methylphenyl)-2,4(1H,3H)-pyrimidinedione
Overview
Description
6-amino-1-(2-methylphenyl)-2,4(1H,3H)-pyrimidinedione, also known as MPA, is a pyrimidine derivative that has been studied for its potential use in various scientific research applications. This compound has a unique chemical structure that makes it an interesting target for synthesis and investigation.
Mechanism of Action
The mechanism of action of 6-amino-1-(2-methylphenyl)-2,4(1H,3H)-pyrimidinedione is not fully understood, but it is believed to act through the inhibition of dihydroorotate dehydrogenase (DHODH), an enzyme involved in the de novo pyrimidine synthesis pathway. This inhibition leads to a decrease in the production of pyrimidine nucleotides, which are essential for DNA and RNA synthesis.
Biochemical and Physiological Effects:
6-amino-1-(2-methylphenyl)-2,4(1H,3H)-pyrimidinedione has been shown to have a range of biochemical and physiological effects, including the inhibition of cell proliferation and induction of apoptosis in cancer cells. Additionally, 6-amino-1-(2-methylphenyl)-2,4(1H,3H)-pyrimidinedione has been shown to have anti-inflammatory effects, as well as the ability to modulate the immune response.
Advantages and Limitations for Lab Experiments
One advantage of using 6-amino-1-(2-methylphenyl)-2,4(1H,3H)-pyrimidinedione in lab experiments is its ability to selectively target DHODH, making it a useful tool for studying the de novo pyrimidine synthesis pathway. However, 6-amino-1-(2-methylphenyl)-2,4(1H,3H)-pyrimidinedione has also been shown to have low solubility in aqueous solutions, which can limit its use in certain experimental conditions.
Future Directions
There are several future directions for research on 6-amino-1-(2-methylphenyl)-2,4(1H,3H)-pyrimidinedione, including the investigation of its potential use as an antiviral agent for other viruses, such as HIV and Zika. Additionally, further studies are needed to fully understand the mechanism of action of 6-amino-1-(2-methylphenyl)-2,4(1H,3H)-pyrimidinedione and its potential use in cancer treatment. Finally, the development of new synthesis methods for 6-amino-1-(2-methylphenyl)-2,4(1H,3H)-pyrimidinedione could lead to improved yields and increased availability for research purposes.
Scientific Research Applications
6-amino-1-(2-methylphenyl)-2,4(1H,3H)-pyrimidinedione has been studied for its potential use in various scientific research applications. One of the most notable applications is in the field of cancer research, where 6-amino-1-(2-methylphenyl)-2,4(1H,3H)-pyrimidinedione has been shown to inhibit the growth of cancer cells in vitro. Additionally, 6-amino-1-(2-methylphenyl)-2,4(1H,3H)-pyrimidinedione has been studied for its potential use as an antiviral agent, with promising results in the inhibition of the hepatitis B virus.
properties
IUPAC Name |
6-amino-1-(2-methylphenyl)-1,3-diazinane-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O2/c1-7-4-2-3-5-8(7)14-9(12)6-10(15)13-11(14)16/h2-5,9H,6,12H2,1H3,(H,13,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FMBOOMBNSKSZDC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C(CC(=O)NC2=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-amino-1-(2-methylphenyl)-2,4(1H,3H)-pyrimidinedione | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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